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Introduction

BDP TR azide is a fluorescent probe used for labeling biomolecules in the Texas Red/ROX
channel.[1][2][3] It is based on a borondipyrromethene scaffold, which provides high brightness,
photostability, and resistance to oxidation compared to dyes like ROX and Texas Red.[1][2] The
azide functional group on the BDP TR molecule allows for its covalent attachment to alkyne-
modified proteins through a highly specific and efficient bioorthogonal reaction known as
Copper-Catalyzed Azide-Alkyne Cycloaddition (CUAAC), a cornerstone of "click chemistry”.
This method is ideal for researchers, scientists, and drug development professionals who
require precise and stable fluorescent labeling of proteins for various downstream applications,
including fluorescence microscopy, flow cytometry, and proteomic analysis.

Properties of BDP TR Azide

The key characteristics of BDP TR azide are summarized below. These properties make it a
robust choice for protein labeling experiments.
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Property Value Reference
Molecular Formula C24H21BF2N602S

Molecular Weight 506.34 g/mol

Excitation Maximum (Aex) 589 nm

Emission Maximum (Aem) 616 nm

Molar Extinction Coefficient (g)

69,000 L-mol—t.cm™1

Fluorescence Quantum Yield

(®)

0.90

Solubility

Good in DMF, DMSO, DCM

Storage Conditions

Store at -20°C in the dark,

desiccated.

Principle of Labeling: Copper-Catalyzed Azide-
Alkyne Cycloaddition (CUAAC)

The labeling protocol relies on the CuAAC click reaction. This reaction forms a stable triazole

linkage between the azide group on the BDP TR dye and a terminal alkyne group previously

incorporated into the target protein. The reaction is catalyzed by Copper(l), which is typically

generated in situ from a Copper(ll) salt (e.g., CuSOa4) by a reducing agent like sodium

ascorbate. The high specificity of the azide-alkyne reaction ensures that the dye is attached

only to the intended sites, as neither functional group is naturally present in proteins.
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BDP TR Labeled Protein

(Stable Triazole Linkage)
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Initial Materials

Alkyne-Modified Protein BDP TR Azide
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[ 1. Prepare Reagents
(

Dye Stock, Fresh Activator)

:

2. Set up Labeling Reaction
(Combine Protein, Buffer, Dye, Activator)

:

3. Incubate
(1-2 hours at Room Temperature, in dark)

4. Purify Labeled Protein
(Size-Exclusion Chromatography)

5. Characterize Labeled Protein
(Spectroscopy, SDS-PAGE Imaging)

Final Product

Purified & Characterized

BDP TR Labeled Protein
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13722306?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

